Cas no 2228857-08-5 (3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid)

• Product Name: 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid
• CAS No: 2228857-08-5
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 6184704
• PubChem ID: 165884820
• Update Time: 2025-08-05

3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid
• 2228857-08-5
• EN300-1924188

• Inchi： 1S/C11H13BrO4/c1-6(3-11(14)15)7-4-10(16-2)9(13)5-8(7)12/h4-6,13H,3H2,1-2H3,(H,14,15)
• InChI Key： BXEWEWZVVCMRGR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C)CC(=O)O)OC)O

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid

Introduction to 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid (CAS No. 2228857-08-5)

3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228857-08-5, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a butanoic acid moiety linked to a brominated phenolic ring, presents a unique combination of functional groups that make it a valuable scaffold for the development of novel therapeutic agents. The presence of both bromine and hydroxyl substituents on the aromatic ring, coupled with the methoxy group, endows the compound with distinct electronic and steric properties that can be exploited in medicinal chemistry.

The brominated phenyl ring in 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid is particularly noteworthy, as bromine atoms are frequently employed in medicinal chemistry due to their ability to serve as versatile handles for further functionalization. For instance, bromine can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of aryl groups at specific positions. Additionally, the hydroxyl group adjacent to the bromine can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound. These features make it an attractive building block for designing molecules with enhanced pharmacological activity.

The hydroxyl and methoxy groups on the phenyl ring contribute to the compound's polarity and hydrogen bonding capability, which are critical factors in determining its interaction with biological targets. In recent years, there has been growing interest in phenolic derivatives due to their demonstrated biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The specific arrangement of these functional groups in 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid suggests potential utility in modulating enzyme activity or receptor binding. For example, such compounds have been investigated for their role in inhibiting kinases or other enzymes involved in signal transduction pathways.

From a synthetic perspective, 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid represents an excellent intermediate for constructing more complex molecules. The carboxylic acid group at one end of the molecule can be readily converted into esters, amides, or other derivatives through standard coupling reactions. Meanwhile, the aromatic ring provides multiple sites for further modification via electrophilic aromatic substitution or metal-catalyzed reactions. This flexibility has made it a popular choice for medicinal chemists seeking to explore new chemical spaces.

Recent advancements in computational chemistry have further highlighted the potential of 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid as a pharmacophore. Molecular docking studies have shown that this compound can interact with various protein targets with high affinity. For instance, simulations suggest that it may bind to ATP-binding pockets of kinases or other enzymes implicated in diseases such as cancer and neurodegeneration. These findings align with experimental observations where similar bromophenolic compounds have demonstrated promising preclinical activity.

In addition to its structural features, 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid has been explored in several drug discovery programs aimed at addressing unmet medical needs. One notable area of research is its application in developing treatments for inflammatory disorders. The hydroxyl and methoxy groups are known to enhance interactions with biological receptors involved in inflammation pathways, making this compound a candidate for modulating cytokine production or inhibiting pro-inflammatory enzymes.

The butanoic acid side chain provides an additional layer of functionality that can be tailored to improve pharmacokinetic properties. For example, conjugation with polar moieties can enhance water solubility, while modifications at the terminal carbon can influence metabolic stability. Such fine-tuning is essential for optimizing drug candidates for clinical translation.

The synthesis of 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid itself has been optimized through various methodologies to ensure high yield and purity. One common approach involves starting from commercially available 2-bromo-4-hydroxyanisole followed by selective acylation with butyric acid derivatives under controlled conditions. Alternative routes may employ palladium-catalyzed cross-coupling reactions or enzymatic modifications to introduce or remove functional groups efficiently.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid are likely to play an increasingly important role in drug development. Their unique structural features offer a rich foundation for designing molecules with tailored biological activities. Furthermore, advances in synthetic chemistry and computational methods are expected to accelerate the discovery and optimization process.

In conclusion,3-(2-bromo-4-hydroxy-5-methoxyphenyl)butanoic acid (CAS No. 2228857-08-5) is a multifaceted compound with significant potential in pharmaceutical research. Its combination of functional groups makes it a versatile scaffold for drug design, while its synthetic accessibility allows for rapid exploration of new chemical entities. As our understanding of disease mechanisms evolves, this compound will undoubtedly continue to be a valuable asset in the quest for novel therapeutics.